Cas no 497855-94-4 (5-Hydroxymethyl-4-methyl-1-propylimidazole)
497855-94-4 structure
Product Name:5-Hydroxymethyl-4-methyl-1-propylimidazole
CAS No:497855-94-4
MF:C8H14N2O
MW:154.209561824799
CID:932816
Update Time:2023-08-02
5-Hydroxymethyl-4-methyl-1-propylimidazole Chemical and Physical Properties
Names and Identifiers
-
- 1H-Imidazole-5-methanol,4-methyl-1-propyl-(9CI)
- CDTUTLRSUYWELV-UHFFFAOYSA-N
- 5-hydroxymethyl-4-methyl-1-propylimidazole
- (4-methyl-1-propyl-1H-imidazol-5-yl)methanol
- 5-Hydroxymethyl-4-methyl-1-propylimidazole
-
- Inchi: 1S/C8H14N2O/c1-3-4-10-6-9-7(2)8(10)5-11/h6,11H,3-5H2,1-2H3
- InChI Key: CDTUTLRSUYWELV-UHFFFAOYSA-N
- SMILES: OCC1=C(C)N=CN1CCC
Computed Properties
- Exact Mass: 154.111
- Monoisotopic Mass: 154.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 119
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 38
5-Hydroxymethyl-4-methyl-1-propylimidazole Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
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